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Compound of Interest

Compound Name: Calphostin C

Cat. No.: B1678507 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the preparation and storage of Calphostin C stock

solutions. Calphostin C is a potent and highly specific, cell-permeable inhibitor of Protein

Kinase C (PKC), making it a valuable tool in signal transduction research and cancer studies.

Calphostin C, derived from the fungus Cladosporium cladosporioides, exerts its inhibitory

effect by competing with diacylglycerol (DAG) and phorbol esters for their binding site on the

regulatory domain of PKC.[1][2] Notably, its inhibitory action is light-dependent, requiring

exposure to light for full activation.[1]

Quantitative Data Summary
For ease of reference, the key quantitative data for Calphostin C are summarized in the table

below.
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Property Value Source

Molecular Weight 790.76 g/mol [3]

IC50 for PKC 50 nM [1][2][3]

Purity >95% (HPLC) [3][4]

Solubility

Soluble in DMSO, ethanol,

methanol, and

dimethylformamide (DMF).[1]

[2][3][4] Poorly soluble in

water.[4]

N/A

Appearance Dark red to brown solid [4]

Experimental Protocols
Preparation of a 1 mM Calphostin C Stock Solution in
DMSO
This protocol describes the preparation of a 1 mM stock solution of Calphostin C using

Dimethyl Sulfoxide (DMSO) as the solvent.

Materials:

Calphostin C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of Calphostin C powder to reach room temperature before

opening to prevent condensation.
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Weighing: Accurately weigh out 1 mg of Calphostin C powder using a precision balance and

transfer it to a sterile microcentrifuge tube.

Solvent Addition: Based on the molecular weight of Calphostin C (790.76 g/mol ), calculate

the volume of DMSO needed to achieve a 1 mM concentration. To prepare a 1 mM solution

from 1 mg of Calphostin C, add 1.26 mL of DMSO.

Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

Calphostin C powder.

Vortexing: Vortex the solution thoroughly until the Calphostin C is completely dissolved.

Gentle warming and sonication can be used to aid dissolution if necessary.[5]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

protected microcentrifuge tubes. This minimizes freeze-thaw cycles and light exposure.

Labeling: Clearly label each aliquot with the name of the compound (Calphostin C),

concentration (1 mM), solvent (DMSO), date of preparation, and your initials.

Storage and Stability
Proper storage is crucial to maintain the activity of Calphostin C.

Solid Form: The lyophilized powder should be stored at -20°C and is stable for at least four

years under these conditions.[1] Some suppliers recommend storage at +4°C with

desiccation.[3]

Stock Solutions: Aliquots of the stock solution should be stored at -20°C.[2][3][4][6] Under

these conditions, the solution is generally stable for up to one month.[3][6] Some sources

suggest stability for up to six months at -20°C.[2] It is recommended to use freshly prepared

solutions whenever possible.[3][6] Before use, thaw the aliquots at room temperature and

ensure any precipitate is fully dissolved.[3]

Visualizations
Experimental Workflow for Calphostin C Stock Solution
Preparation
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Stock Solution Preparation

Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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